tert-butyl N-[(3-hydroxyphenyl)methyl]carbamate

• IUPAC Name: tert-butyl N-[(3-hydroxyphenyl)methyl]carbamate
• InChI: InChI=1S/C12H17NO3/c1-12(2,3)16-11(15)13-8-9-5-4-6-10(14)7-9/h4-7,14H,8H2,1-3H3,(H,13,15)
• InChI Key: JEQIMDDMLRIZKL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC(=CC=C1)O
• Molecular Formula: C12H17NO3
• DSSTOX Substance ID: DTXSID00593189
• Molecular Weight: 223.27 g/mol
• CAS RN: 28387-66-8

Description

“tert-butyl N-[(3-hydroxyphenyl)methyl]carbamate” is a chemical compound with the CAS Number: 1234570-45-6. It has a molecular weight of 223.27. The compound is a solid at room temperature and should be stored in a dry environment.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H17NO3/c1-12(2,3)16-11(15)13(4)9-6-5-7-10(14)8-9/h5-8,14H,1-4H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 223.27.

Scientific Research Applications

Metabolic Studies

The metabolic pathways of similar carbamates have been studied extensively. For example, 3,5-di-tert.-butylphenyl N-methylcarbamate (Butacarb) has been analyzed in various insects and mice, revealing hydroxylation of tert.-butyl groups and the N-methyl group in these species (Douch & Smith, 1971). Similarly, the metabolism of m-tert.-butylphenyl N-methylcarbamate was also investigated, demonstrating species variation in the yields of different oxidation products, suggesting the involvement of distinct enzymes (Douch & Smith, 1971).

Synthesis and Chemical Applications

The synthesis of various carbamates, including tert-butyl N-[(3-hydroxyphenyl)methyl]carbamate, is a significant area of research, often leading to applications in drug development and other fields. For instance, a study on the synthesis of tert-butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate as an intermediate in biologically active compounds highlights the importance of such carbamates in medicinal chemistry (Zhao et al., 2017). Another example is the synthesis of a carbocyclic analogue of a protected β-d-2-deoxy­ribosyl­amine, where tert-butyl N-[(1R,3S,4R)-3-hydroxy-4-(hydroxy­methyl)­cyclo­pentyl]­carbamate serves as a critical intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxy­ribonucleotides (Ober et al., 2004).

Material Science and Polymer

ResearchCarbamate compounds, including those similar to tert-butyl N-[(3-hydroxyphenyl)methyl]carbamate, have also been explored in material science. For instance, a study on the melt free-radical grafting of maleimides with hindered phenol groups onto polyethylene involved the synthesis of a monomeric antioxidant from 3,5-di-tert-butyl-4-hydroxybenzyl alcohol and azidomaleimide, showcasing the application of carbamates in polymer science (Kim, 2004).

Environmental Studies

Degradation products of terbutol, a compound similar to tert-butyl N-[(3-hydroxyphenyl)methyl]carbamate, have been identified in environmental water from golf courses. This research demonstrates the environmental impact and degradation pathways of such compounds, which is crucial for understanding their ecological effects (Suzuki et al., 1995).

Safety And Hazards

The compound has been classified with the signal word “Warning” and hazard statements H315-H319. These hazard statements indicate that the compound may cause skin irritation (H315) and serious eye irritation (H319). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and washing thoroughly after handling (P264).

Synthesis routes and methods

Procedure details

3-hydroxybenzylamine (Apin, 1.0 g, 8.1 mmole) was dissolved in DMF(25 ml). Triethylamine (0.33 ml, 2.4 mmole) and (BOC)2O (1.8 g, 8.1 mmole) were added, the mixture stirred over night at room temperature under argon atmosphere. The reaction was concentrated, chromatographed on silica gel (0 to 20% EtOAc/hexanes) to give the titled compound (400 mg, 22%). MH+223.0

Citations

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